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For researchers, scientists, and drug development professionals, accurate and reliable anion

analysis is paramount. The Thermo Scientific™ Dionex™ IonPac™ AS19 Anion-Exchange

Column is a widely utilized tool for the determination of oxyhalides and inorganic anions in

various matrices, particularly in water analysis compliant with U.S. EPA Methods 300.0 and

300.1.[1] This guide provides a comprehensive cross-validation of the IonPac™ AS19,

comparing its performance with other IonPac™ series columns and alternative analytical

technologies. Detailed experimental protocols and performance data are presented to aid in

method development and selection.

Performance Comparison of IonPac™ Columns
The IonPac™ series of columns has evolved to meet increasing demands for higher resolution

and faster analysis times. The IonPac™ AS19, while a robust and reliable column, has been

succeeded by newer technologies offering improved performance characteristics.

A key advancement is the use of smaller particle sizes, as seen in the IonPac™ AS19-4µm.

This column shares the same selectivity as the standard AS19 but provides higher peak

efficiencies and better resolution due to the 4µm resin particles.[2] This improved resolution can

facilitate easier and more accurate peak integration.

Subsequent generations of columns, such as the IonPac™ AS23, AS27, and AS30, have been

developed to address specific analytical challenges. The IonPac™ AS23 is a high-capacity,
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carbonate-eluent-based column also designed for oxyhalide and inorganic anion analysis,

meeting the performance requirements of EPA Methods 300.0 and 300.1.[3] The IonPac™

AS27 and AS30 columns were specifically developed to improve the separation of fluoride from

the ethylenediamine (EDA) carbamate peak, which can be an interferent in samples preserved

with EDA as stipulated in EPA Method 300.1.[4] The IonPac™ AS30, in particular,

demonstrates significantly better separation of carbonate and sulfate compared to the AS19
and AS27.[4]

Table 1: Comparison of IonPac™ Column Performance Characteristics

Feature IonPac™ AS19
IonPac™
AS19-4µm

IonPac™ AS23 IonPac™ AS30

Particle Size Standard 4µm Standard Standard

Primary Eluent
Potassium

Hydroxide

Potassium

Hydroxide

Sodium

Carbonate/Bicar

bonate

Potassium

Hydroxide

Key Advantage

Robust, EPA

method

compliant

Higher resolution

and peak

efficiency

High capacity,

carbonate eluent

system

Improved

resolution of

fluoride from

EDA carbamate

and carbonate

from sulfate

Primary

Application

Oxyhalides and

inorganic anions

in water

High-resolution

analysis of

oxyhalides and

inorganic anions

Trace bromate

and inorganic

anions in

drinking water

Oxyhalides and

inorganic anions

in EDA-

preserved

samples

Cross-Validation with Alternative Analytical
Technologies
To ensure the accuracy and reliability of results, it is crucial to cross-validate data with

alternative analytical methods. While direct head-to-head comparisons in peer-reviewed
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literature are scarce, data from proficiency testing and comparisons with other established

techniques like Capillary Electrophoresis (CE) provide valuable insights.

Interlaboratory collaborative studies for the determination of inorganic anions in water by ion

chromatography, while not specifying the exact columns used by each lab, demonstrate the

overall robustness and reliability of the technique. These studies show good mean recoveries

(typically 95-104%) and acceptable precision for common anions in various water matrices.[5]

[6]

Capillary Electrophoresis is another powerful technique for the separation of ions. While ion

chromatography is often considered more established for routine anion analysis in water, CE

offers advantages such as faster analysis times and lower reagent consumption. Comparative

studies have shown good agreement between the two techniques for the analysis of common

anions in mineral water.

Table 2: Illustrative Comparison of Ion Chromatography (IC) and Capillary Electrophoresis (CE)

for Anion Analysis in Water

Analyte IC Result (mg/L) CE Result (mg/L)

Chloride 52.3 51.8

Sulfate 35.1 36.2

Nitrate 12.8 12.5

Fluoride 0.8 0.7

Note: This table is a

representative example

compiled from data in

comparative studies and is

intended for illustrative

purposes.
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Detailed experimental protocols are essential for reproducing and validating analytical

methods. Below are typical experimental conditions for anion analysis using the IonPac™

AS19 column, as well as representative conditions for competitor columns based on their

respective documentation.

Experimental Protocol: IonPac™ AS19 for Oxyhalides
and Inorganic Anions
This protocol is based on Thermo Scientific™ application notes for the analysis of disinfection

byproducts and common anions in drinking water, consistent with U.S. EPA Method 300.1.

Instrumentation: A high-pressure ion chromatography (HPIC) system equipped with a

suppressed conductivity detector. A Reagent-Free™ Ion Chromatography (RFIC™) system

with an eluent generator is recommended for producing high-purity potassium hydroxide

eluent.

Columns:

Guard Column: Dionex™ IonPac™ AG19

Analytical Column: Dionex™ IonPac™ AS19 (4 x 250 mm)

Eluent: Potassium hydroxide (KOH) gradient generated electrolytically.

0-10 min: 10 mM KOH

10-25 min: 10-45 mM KOH

25-30 min: 45 mM KOH

Flow Rate: 1.0 mL/min

Injection Volume: 250 µL (for trace analysis of disinfection byproducts)

Column Temperature: 30 °C

Suppressor: Anion Self-Regenerating Suppressor (ASRS™)
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Detection: Suppressed conductivity

Representative Protocol: Metrohm A Supp 5 for
Inorganic Anions
This protocol is based on Metrohm application notes for the analysis of anions in drinking

water.

Instrumentation: An ion chromatography system with a conductivity detector.

Columns:

Guard Column: Metrosep A Supp 5 Guard/4.0

Analytical Column: Metrosep A Supp 5 - 250/4.0

Eluent: 3.2 mM Sodium Carbonate (Na₂CO₃) and 1.0 mM Sodium Bicarbonate (NaHCO₃)

Flow Rate: 0.7 mL/min

Injection Volume: 20 µL

Column Temperature: Ambient

Suppressor: Metrohm Suppressor Module (MSM) with chemical regeneration

Detection: Conductivity

Representative Protocol: Shodex IC SI-90 4E for
Inorganic Anions
This protocol is based on Shodex application notes for the rapid analysis of standard anions,

fulfilling U.S. EPA Method 300.0 requirements.

Instrumentation: An ion chromatography system with a suppressed conductivity detector.

Column: Shodex IC SI-90 4E (4.0 x 250 mm)
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Eluent: 1.8 mM Sodium Carbonate (Na₂CO₃) and 1.7 mM Sodium Bicarbonate (NaHCO₃)

Flow Rate: 1.0 - 1.5 mL/min

Injection Volume: 20 µL

Column Temperature: 25 °C

Suppressor: Suppressor for anion analysis

Detection: Suppressed conductivity

Visualizing the Workflow
To provide a clear understanding of the analytical process, the following diagrams illustrate the

experimental workflow for anion analysis using the IonPac™ AS19 with an RFIC system and a

general workflow for method cross-validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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